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Compound of Interest

Compound Name: Methyl glycinate

Cat. No.: B1584228

CAS Number: 5680-79-5

This guide provides an in-depth technical overview of methyl glycinate hydrochloride, a crucial
reagent and intermediate in pharmaceutical and chemical research. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its properties, synthesis, and applications.

Chemical and Physical Properties

Methyl glycinate hydrochloride is the hydrochloride salt of the methyl ester of glycine, the
simplest amino acid.[1] Its stability as a salt makes it a preferred precursor over its free ester
form, which is prone to polymerization.[1][2] It typically appears as a white crystalline powder.

[31141(5]

Table 1: Physical and Chemical Properties of Methyl
Glycinate Hydrochloride
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Property Value References

CAS Number 5680-79-5 [1][6]

Molecular Formula C3HsCINO:z [3][6]

Molecular Weight 125.55 g/mol [61[7]
White solid/powder, crystals, or

Appearance [1][3](8]
chunks

Melting Point 173 - 177 °C (decomposes) [8]

N Soluble in water (>1000 g/L at

Solubility [31[°]
20°C)

Purity >98% [2][6][10]
Glycine methyl ester
hydrochloride, H-Gly-OMe.HCl,

Synonyms [6]

Methyl 2-aminoacetate

hydrochloride

ble 2: ic and Analvtical

Data Type Value References
COQRGFWWJBEXRC-

InChl Key [6]
UHFFFAOYSA-N

SMILES Cl.COC(=0O)CN [6]

Elemental Analysis

C, 28.70%; H, 6.42%; Cl,
28.24%; N, 11.16%; O,
25.49%

[6]

Experimental Protocols
Synthesis of Methyl Glycinate Hydrochloride

Several methods for the synthesis of methyl glycinate hydrochloride have been reported,

primarily involving the esterification of glycine.
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Method 1: Synthesis using Thionyl Chloride in Methanol

This is a common and effective method for the esterification of amino acids.

e Protocol:

o Suspend glycine (8 mmol) in methanol (60 mL) in a round-bottomed flask under ice-bath
conditions.

o Slowly add thionyl chloride (SOCI2) (4 mL) dropwise to the suspension. The off-gas can be
neutralized with a sodium hydroxide solution.

o After the addition is complete, stir the reaction mixture for 1 hour at room temperature.

o Heat the mixture to reflux (approximately 66°C) and maintain for 6 hours.

o Monitor the reaction progress using thin-layer chromatography (TLC) with a 2% ninhydrin
in ethanol solution as a developing agent until the glycine spot disappears.

o Upon completion, remove the solvent by rotary evaporation to yield methyl glycinate
hydrochloride. This method can result in a quantitative yield.[11]

Method 2: Synthesis using Trimethylsilyl Chloride (TMSCI) in Methanol

This method offers a convenient and mild alternative for the synthesis.[12]

e Protocol:

o To a round-bottom flask, add glycine (0.1 mol).

o Slowly add freshly distilled chlorotrimethylsilane (0.2 mol) and stir with a magnetic stirrer.

o Add methanol (100 mL) to the mixture and continue stirring at room temperature.

o Monitor the reaction by TLC.

o Once the reaction is complete, concentrate the mixture on a rotary evaporator to obtain
the methyl glycinate hydrochloride product.[12]
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Method 3: Synthesis using Hydrogen Chloride Gas in Methanol
This industrial-scale method provides high purity and yield.

e Protocol:

[¢]

Mix glycine (150g) and anhydrous methanol (640g) in a reaction vessel at room
temperature.

o Introduce hydrogen chloride gas at a flow rate of 40 L/h for approximately 20 minutes until
the solids are completely dissolved, allowing the temperature to rise to 45 + 1°C.

o Maintain the reaction for 45 minutes until crystal precipitation begins, then continue to
introduce hydrogen chloride gas at a reduced flow rate of 30 L/h.

o Control the stirring rate at 120 rpm and gradually cool the system to <10°C at a rate of
4°C/h.

o Filter the resulting crystals and dry them at 100 + 5°C for 2 hours to obtain the final
product. This method has been reported to yield 95.64% with a purity of 99.37%.[4]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

HPLC is a precise method for the separation, identification, and quantification of methyl
glycinate hydrochloride.[13]

e Column: Primesep A stationary phase column
* Mobile Phase: Isocratic mixture of water and acetonitrile (MeCN) with a sulfuric acid buffer.
o Detection: UV detection.[14]

This method is crucial for quality control in both research and industrial settings.[13]

Applications in Research and Drug Development
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Methyl glycinate hydrochloride is a versatile building block with significant applications in
several areas of chemical and pharmaceutical research.

o Peptide Synthesis: It is widely used as a key building block in solution-phase peptide
synthesis.[9][15] The hydrochloride salt provides a stable form of the glycine methyl ester,
which can be readily incorporated into growing peptide chains.[5]

o Pharmaceutical Intermediate: It serves as a crucial intermediate in the synthesis of various
active pharmaceutical ingredients (APIs).[2][5][9] Its applications include the synthesis of
drugs for treating conditions like acute lung injury and atherosclerosis.[4]

o Heterocyclic Compound Synthesis: The compound is utilized in the synthesis of various
heterocyclic compounds, which are core structures in many small-molecule drugs.[16]

o Biochemical Research: It is used in studies of amino acid metabolism and protein synthesis,
providing insights into cellular functions.[5]

o Agrochemicals: It can be incorporated into the synthesis pathways of certain pesticides and
herbicides.[16]

Visualizations

The following diagrams illustrate the general workflow for the synthesis of methyl glycinate
hydrochloride and a conceptual diagram of its role in peptide synthesis.
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Caption: General workflow for the synthesis of methyl glycinate hydrochloride.
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Caption: Role of methyl glycinate hydrochloride in dipeptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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